Cas no 1803604-44-5 (3-chloro-6-methanesulfonylpyridine-2-carboxylic acid)

• Product Name: 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid
• CAS No: 1803604-44-5
• MDL: MFCD28383819
• CID: 4617642
• PubChem ID: 21836290
• Update Time: 2025-10-28

3-chloro-6-methanesulfonylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methanesulfonylpyridine-2-carboxylic Acid
• 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid

• MDL： MFCD28383819

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid

3-Chloro-6-Methanesulfonylpyridine-2-Carboxylic Acid: A Comprehensive Overview

3-Chloro-6-methanesulfonylpyridine-2-carboxylic acid, also known by its CAS number 1803604-44-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The molecule features a pyridine ring with substituents at positions 2, 3, and 6, including a chlorine atom at position 3, a methanesulfonyl group at position 6, and a carboxylic acid group at position 2.

The synthesis of 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating functional groups through substitution or coupling reactions. The presence of the methanesulfonyl group (Ms) is particularly notable, as it can act as a leaving group in certain reactions or serve as a protective group during synthesis. This makes the compound versatile in various chemical transformations.

Recent studies have highlighted the potential of pyridine derivatives in the development of new pharmaceutical agents. For instance, research has shown that compounds with similar structures to 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead in the design of drugs targeting inflammatory diseases or oxidative stress-related conditions.

In addition to its pharmacological applications, 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid has also been explored for its role in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens makes it a candidate for developing eco-friendly pesticides or fungicides. This dual potential underscores the importance of further research into its mechanism of action and bioavailability.

The structural uniqueness of this compound lies in its combination of electron-withdrawing groups (EWGs) on the pyridine ring. The chlorine atom at position 3 and the methanesulfonyl group at position 6 both contribute to the electronic properties of the molecule, influencing its reactivity and biological activity. The carboxylic acid group at position 2 adds to this complexity by providing additional sites for hydrogen bonding and other intermolecular interactions.

From a synthetic chemistry perspective, 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid serves as an excellent platform for further functionalization. Researchers have demonstrated that substituting different groups on the pyridine ring can significantly alter the compound's properties, opening avenues for tailor-made molecules with specific biological profiles.

In conclusion, 3-chloro-6-methanesulfonylpyridine-2-carboxylic acid, with its unique structure and diverse functional groups, represents a promising compound for both academic research and industrial applications. Its potential in drug discovery and agrochemical development makes it an area of continued interest for scientists worldwide.